1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H13ClN2O3/c14-9-3-4-11-10(6-9)15-13(19-11)16-5-1-2-8(7-16)12(17)18/h3-4,6,8H,1-2,5,7H2,(H,17,18)
• InChI Key: FTONUPPJTJISTE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=C(O2)C=CC(=C3)Cl)C(=O)O
• Molecular Formula: C13H13ClN2O3
• Molecular Weight: 280.70 g/mol

Description

“1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid” is a chemical compound with the empirical formula C14H15ClN2O3. It is a derivative of 2-benzimidazolone and exhibits certain properties.

Molecular Structure Analysis

The molecular structure of “1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid” can be represented by the SMILES string: ClC1=CC2=C (C=C1)OC (N3CC (CC (O)=O)CCC3)=N2. The InChI key for this compound is DZFLGFKFCANZLM-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The molecular weight of “1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid” is 294.73. It appears as a solid form.

Scientific Research Applications

Chemical Synthesis and Structural Transformations

Research on compounds structurally related to 1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid has shown their utility in chemical synthesis and structural transformations. For instance, studies on 2-Dichlormethyl-benzoxazole demonstrate its reactivity with sodium methylate or piperidine, mainly resulting in ring enlargement and the formation of benzoxazine derivatives. These transformations are part of broader efforts to explore the synthesis of benzoxazole-2-aldehydes and their derivatives, providing insights into the reactivity and potential applications of related compounds in organic synthesis (Gauss & Heitzer, 1970).

Antimicrobial Activity

Another significant area of research involves the synthesis of novel pyridine derivatives, including those related to 1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid, for their potential antimicrobial properties. A study on the synthesis of new pyridine derivatives incorporating benzothiazole and chloropyridine moieties has been reported to show variable and modest antimicrobial activity against various strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Safety And Hazards

When handling “1-(5-Chloro-1,3-benzoxazol-2-yl)piperidine-3-carboxylic acid”, it’s important to avoid contact with skin and eyes, and avoid formation of dust and aerosols.